1-(2-Methylbenzyl)-3-(1-pyrrolidinylcarbonyl)piperidine

• Molecular Formula: C18H26N2O
• Molecular Weight: 286.4 g/mol
• IUPAC Name: [1-[(2-methylphenyl)methyl]piperidin-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C18H26N2O/c1-15-7-2-3-8-16(15)13-19-10-6-9-17(14-19)18(21)20-11-4-5-12-20/h2-3,7-8,17H,4-6,9-14H2,1H3
• InChI Key: MMRYDGYIJPUMII-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CN2CCCC(C2)C(=O)N3CCCC3

Description

1-(2-Methylbenzyl)-3-(1-pyrrolidinylcarbonyl)piperidine, also known as MPHP, is a synthetic cathinone that belongs to the class of psychoactive substances. It has gained popularity in the research community due to its potential use as a stimulant and its structural similarity to other psychoactive substances.

Mechanism of Action

The mechanism of action of 1-(2-Methylbenzyl)-3-(1-pyrrolidinylcarbonyl)piperidine involves the inhibition of the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, resulting in the stimulant effects observed in research studies.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature in animal studies. Additionally, this compound has been found to have potential neurotoxic effects, leading to damage to dopaminergic and serotonergic neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-Methylbenzyl)-3-(1-pyrrolidinylcarbonyl)piperidine in lab experiments is its structural similarity to other psychoactive substances, allowing for comparative studies. Additionally, this compound has been found to have a longer half-life than other cathinones, allowing for longer-lasting effects in research studies. However, limitations of using this compound in lab experiments include its potential neurotoxic effects and the lack of information on its long-term effects.

Future Directions

Future research on 1-(2-Methylbenzyl)-3-(1-pyrrolidinylcarbonyl)piperidine could focus on its potential medical applications, such as its use as a treatment for ADHD. Additionally, further studies could investigate the potential neurotoxic effects of this compound and its long-term effects on the brain. Comparative studies with other psychoactive substances could also provide valuable insights into the mechanism of action and potential therapeutic uses of this compound.

Synthesis Methods

The synthesis of 1-(2-Methylbenzyl)-3-(1-pyrrolidinylcarbonyl)piperidine involves the reaction of 1-(2-methylphenyl)-2-nitropropene with pyrrolidine and subsequent reduction of the resulting nitrostyrene with sodium borohydride. This method has been described in detail in several research papers and has been found to yield high purity this compound.

Scientific Research Applications

1-(2-Methylbenzyl)-3-(1-pyrrolidinylcarbonyl)piperidine has been primarily used in research to investigate its psychoactive properties and potential medical applications. It has been found to have stimulant effects similar to other cathinones, such as methamphetamine and cocaine. Additionally, this compound has been shown to have potential as a treatment for attention deficit hyperactivity disorder (ADHD) due to its ability to increase dopamine and norepinephrine levels in the brain.